Cas no 1218790-53-4 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

1-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a boron-containing heterocyclic compound frequently employed as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity, while the trifluoromethyl group imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical applications. This compound exhibits good solubility in common organic solvents, facilitating handling in synthetic workflows. Its structural features enable efficient functionalization of pyrazole scaffolds, contributing to the development of biologically active molecules. Care should be taken to store it under inert conditions to preserve its boronic ester integrity.

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole structure

1218790-53-4 structure

Product Name:1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole

CAS No:1218790-53-4

MF:C₁₁H₁₆BF₃N₂O₂

MW:276.063153266907

MDL:MFCD11867868

CID:1213270

PubChem ID:46738012

Update Time:2025-06-07

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-Pyrazole
- 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
- 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
- 1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester
- 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyrazole
- MUZZCKPFJNQCIH-UHFFFAOYSA-N
- 1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid, pinacol ester
- MDL： MFCD11867868
- Inchi： 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)7-6-17(5)16-8(7)11(13,14)15/h6H,1-5H3
- InChI Key： MUZZCKPFJNQCIH-UHFFFAOYSA-N
- SMILES： FC(C1C(B2OC(C)(C)C(C)(C)O2)=CN(C)N=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 346
Topological Polar Surface Area: 36.3

Experimental Properties

Melting Point: 99-100 °C

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Security Information

Hazardous Material transportation number：NONH for all modes of transport

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YG248-1g	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95+%	1g	461.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YG248-200mg	1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95+%	200mg	100.0CNY	2021-07-17
Fluorochem	046307-1g	1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester	1218790-53-4	95%	1g	￡169.00	2022-03-01
Fluorochem	046307-5g	1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester	1218790-53-4	95%	5g	￡506.00	2022-03-01
Fluorochem	046307-10g	1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester	1218790-53-4	95%	10g	￡844.00	2022-03-01
Fluorochem	046307-25g	1-Methyl-3-trifluoromethyl-1H-pyrazole-4-boronic acid pinacol ester	1218790-53-4	95%	25g	￡1407.00	2022-03-01
Chemenu	CM206011-1g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95+%	1g	$64	2021-08-04
Chemenu	CM206011-5g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95+%	5g	$253	2021-08-04
Ambeed	A565267-250mg	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95%	250mg	$8.0	2024-04-25
Ambeed	A565267-1g	1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)-1H-pyrazole	1218790-53-4	95%	1g	$21.0	2024-04-25

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